Cas no 110114-85-7 (2-Cyclohexen-1-one, 4-(3-hydroxy-1-butenyl)-3,5,5-trimethyl-)
110114-85-7 structure
Product Name:2-Cyclohexen-1-one, 4-(3-hydroxy-1-butenyl)-3,5,5-trimethyl-
CAS No:110114-85-7
MF:C13H20O2
MW:208.296704292297
CID:1195236
PubChem ID:520684
Update Time:2025-04-20
2-Cyclohexen-1-one, 4-(3-hydroxy-1-butenyl)-3,5,5-trimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Cyclohexen-1-one, 4-(3-hydroxy-1-butenyl)-3,5,5-trimethyl-
- 4-(3-hydroxybut-1-enyl)-3,5,5-trimethylcyclohex-2-en-1-one
- 34318-21-3
- 3-Oxo-alpha-ionol,4-(3-hydroxy-1-butenyl)-3,5,5-trimethyl-2-cyclohexen-1-one
- DTXSID90334427
- 110114-85-7
- NS00113957
- 4-(3-Hydroxy-1-buten-1-yl)-3,5,5-trimethyl-2-cyclohexen-1-one
- 4-[(1E)-3-hydroxybut-1-en-1-yl]-3,5,5-trimethylcyclohex-2-en-1-one
-
- Inchi: 1S/C13H20O2/c1-9-7-11(15)8-13(3,4)12(9)6-5-10(2)14/h5-7,10,12,14H,8H2,1-4H3
- InChI Key: MDCGEAGEQVMWPE-UHFFFAOYSA-N
- SMILES: O=C1C=C(C)C(C=CC(C)O)C(C)(C)C1
Computed Properties
- Exact Mass: 208.1464
- Monoisotopic Mass: 208.146329876g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 311
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 1.6
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
2-Cyclohexen-1-one, 4-(3-hydroxy-1-butenyl)-3,5,5-trimethyl- Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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